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Compound of Interest

Compound Name: Levonorgestrel Impurity B

CAS No.: 19914-67-1

Cat. No.: B602009

Get Quote

Executive Summary & Hazard Identification
Levonorgestrel Impurity B (CAS: 19914-67-1; 13-Ethyl-17-hydroxy-18,19-dinor-17

-pregn-5(10)-en-20-yn-3-one) is a structural isomer of Levonorgestrel.[1][2] While often present
in trace quantities in pharmaceutical analysis, it must be handled with the same rigorous safety
standards as the parent Active Pharmaceutical Ingredient (API).[2]

The Core Directive: In the absence of specific toxicological data for this impurity, you must

apply the "Assumption of Potency" principle. Treat Impurity B as a Reproductive Toxin

(Category 1B) and a Hazardous Aquatic Pollutant.[2]

Hazard Profile Table
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Parameter Classification Operational Implication

Chemical Class
Synthetic Progestogen

(Steroid)

Endocrine Disruptor; High skin

permeability.[2]

Potency Band
OEB 4 (Occupational

Exposure Band)

OEL < 1

g/m

.[2] Open bench handling is

prohibited.[2]

GHS Hazards

H360 (May damage

fertility/unborn child) H410

(Very toxic to aquatic life)

Zero-tolerance for drain

disposal.[2]

RCRA Status (USA) Non-Listed* (See Section 4)

Must be managed as Non-

RCRA Hazardous

Pharmaceutical Waste

destined for incineration.[2]

Containment & Handling Protocols
Causality: Steroids are lipophilic.[2] Standard latex gloves offer insufficient protection against

permeation.[2] The following containment strategy is designed to prevent cross-contamination

and operator exposure during weighing or transfer.

Primary Engineering Controls (PEC)
Solid Handling: All weighing of Impurity B reference standards must occur inside a Powder

Containment Balance Enclosure or a Class III Glovebox.[2]

Liquid Handling: Solution preparation should be performed in a Chemical Fume Hood with

HEPA filtration.[2]

Personal Protective Equipment (PPE) Matrix
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Zone Respiratory Dermal (Hands) Body

Primary (Inside PEC)
N/A (PEC provides

protection)

Double Gloving: Inner:

Nitrile (4 mil) Outer:

Nitrile (Extended Cuff,

8 mil)

Tyvek Lab Coat

(Disposable)

Secondary (Spill

Cleanup)

P100/N100 Respirator

or PAPR

Laminate Film (Silver

Shield) under Nitrile

Tyvek Coveralls +

Boot Covers

Disposal Workflow
Trustworthiness: This protocol relies on High-Temperature Incineration as the only validated

method for complete steroidal ring destruction.[2] Chemical deactivation (e.g., bleach/oxidation)

is NOT recommended for laboratory disposal due to the potential formation of toxic chlorinated

byproducts.[2]

Step-by-Step Disposal Procedure
A. Solid Waste (Vials, Weighing Boats, Contaminated PPE)[2]

Segregation: Isolate all solid waste contaminated with Impurity B into a dedicated

"Cytotoxic/High Potency" waste stream.[2] Do not mix with general trash.[2]

Primary Packaging: Place waste into a clear polyethylene bag (minimum 4 mil thickness).

Twist and tape seal.[2]

Secondary Packaging: Place the sealed bag into a rigid, yellow (or purple, depending on

region) hazardous waste container labeled "Incineration Only."

B. Liquid Waste (HPLC Effluent, Stock Solutions)[2]
No Drain Disposal: Never pour steroid solutions down the sink.[2]

Collection: Collect HPLC effluent containing Impurity B in a dedicated carboy labeled "Non-

Halogenated Organic Solvents + Trace Steroids."[2]

Trace vs. Bulk:
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Trace (<0.1%): Can often be merged with high-BTU solvent waste streams for fuel

blending/incineration.[2]

Bulk (>0.1%): Must be segregated for dedicated hazardous waste incineration.[2]

C. Sharps (Syringes, Broken Glass)[2]
Immediate Containment: Discard immediately into a rigid, puncture-proof sharps container

labeled for incineration.

Deactivation (Spills Only): If a liquid spill occurs, absorb with paper towels.[2] Wipe the

surface with a surfactant (detergent) followed by 70% Isopropanol.[2] Note: This cleans the

surface but does not destroy the molecule; the wipes are now hazardous waste.

Logical Decision Tree (Workflow Visualization)
The following diagram illustrates the critical decision points for disposing of Levonorgestrel
Impurity B, ensuring compliance with environmental safety standards.
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Waste Generation:
Levonorgestrel Impurity B

Determine Waste State

Solid Waste
(Powder, Wipes, PPE)

Liquid Waste
(HPLC Effluent, Solvents)

Spill Cleanup
(Absorbents)

Double Bag
(4 mil Polyethylene)

Solvent Carboy
(Label: 'Contains Steroids')

PROHIBITED:
Drain Disposal / Landfill

Avoid!

Rigid Container
(Yellow/Purple)

High-Temperature Incineration
(>1000°C)

Fuel Blending or Direct Burn

Trace & Bulk

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and destruction of high-potency steroidal waste.

Regulatory & Compliance Context
US EPA (RCRA) Considerations
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Levonorgestrel and its impurities are not currently listed on the EPA P-list or U-list (40 CFR

261.33).[2] However, under the Management Standards for Hazardous Waste Pharmaceuticals

(Subpart P), best practice dictates managing them as hazardous due to their environmental

toxicity.[2]

Recommended Classification: Non-RCRA Hazardous Pharmaceutical Waste.[2]

Disposal Method Code: Incineration (often coded as D001 if in flammable solvent, or generic

pharmaceutical waste codes depending on the hauler).[2]

European Waste Catalogue (EWC)
For operations in the EU, use the following codes:

18 01 08:* Cytotoxic and cytostatic medicines (Hazardous).[2]

18 01 09: Medicines other than those mentioned in 18 01 08 (Only if concentration is

negligible, but 18 01 08* is safer for Impurity B).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

